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Compound of Interest

Compound Name: ML380

Cat. No.: B609160

Disclaimer: A specific Safety Data Sheet (SDS) for ML380 could not be located. The following
information is based on general best practices for the handling and disposal of research-grade
chemical compounds. It is imperative to obtain and follow the specific SDS for ML380 from
your supplier for detailed safety and disposal instructions.

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical reagents like ML380 are critical for ensuring laboratory safety and
environmental protection. This guide provides essential logistical information and procedural
guidance for the safe handling and disposal of ML380, drawing upon established principles of
laboratory chemical waste management.

Essential Safety and Handling

Before disposal, proper handling and storage of ML380 are paramount to minimize risks. While
specific hazard information is not available, treating ML380 as a potentially hazardous
compound is a prudent approach.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling ML380,
including:

o Safety goggles or a face shield

o Chemical-resistant gloves (nitrile or neoprene are often suitable for a wide range of
chemicals)
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e Alab coat
Handling:

o Handle ML380 in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dusts or vapors.

» Avoid direct contact with skin and eyes. In case of contact, flush the affected area with
copious amounts of water for at least 15 minutes and seek medical attention.

e Prevent the formation of dusts and aerosols.
Storage:
o Store ML380 in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials. The specific
incompatibilities for ML380 would be listed in its SDS.

ML380 Disposal Procedures

Disposal of ML380 must be carried out in accordance with local, state, and federal regulations.
Never dispose of chemical waste down the drain or in the regular trash.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Determine if the ML380 waste is in solid form, dissolved in a
solvent, or part of a reaction mixture. This will dictate the appropriate disposal pathway.

e Segregate Waste Streams: Do not mix ML380 waste with other chemical waste streams
unless you have confirmed their compatibility. Incompatible chemicals can react violently,
producing heat, gas, or toxic fumes.

Step 2: Waste Collection and Labeling

» Use Appropriate Containers: Collect ML380 waste in a chemically compatible and leak-proof
container with a secure lid.
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o Label Containers Clearly: The waste container must be clearly labeled with the words
"Hazardous Waste" and the full chemical name: "ML380" and its IUPAC name, "N-ethyl-1-
(1H-indazol-5-ylsulfonyl)-N-[[2-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxamide”.
Also, include the approximate concentration and quantity.

Step 3: Arrange for Disposal

o Contact Your Institution's Environmental Health and Safety (EHS) Office: Your EHS office is
the primary resource for guidance on chemical waste disposal. They will provide you with the
necessary waste containers, labels, and information on pickup schedules.

o Follow Institutional Protocols: Adhere strictly to your institution's established procedures for
hazardous waste pickup and disposal.

Summary of Chemical Properties and
Considerations

While specific quantitative data for ML380's hazards are not available, the following table
summarizes its known chemical properties, which can inform safe handling and disposal

decisions.
Property Value Source
Molecular Formula C23H25F3N403S PubChem
Molecular Weight 494.5 g/mol PubChem
Appearance Solid (presumed) General chemical information
Solubility Soluble in DMSO Commercial supplier data

General Chemical Waste Disposal Workflow

The following diagram illustrates a general decision-making process for the disposal of a
chemical compound like ML380.
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General Chemical Waste Disposal Workflow
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Caption: Decision workflow for chemical waste disposal.
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By adhering to these general guidelines and, most importantly, the specific instructions
provided in the Safety Data Sheet from your supplier, you can ensure the safe and compliant
disposal of ML380 and contribute to a secure laboratory environment.

 To cite this document: BenchChem. [Proper Disposal of ML380: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609160#mI380-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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